Cas no 137375-81-6 (2-propan-2-ylsulfinylacetic Acid)
137375-81-6 structure
Product Name:2-propan-2-ylsulfinylacetic Acid
CAS No:137375-81-6
MF:C5H10O3S
MW:150.196100711823
CID:1252059
PubChem ID:19105825
Update Time:2025-04-20
2-propan-2-ylsulfinylacetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-propan-2-ylsulfinylacetic acid
- AG-D-75989
- Ambcb4027139
- isopropylsulphinylacetic acid
- CTK4C0767
- Isopropylsulfinessigsaeure
- (propane-2-sulfinyl)-acetic acid
- (Propan-2-sulfinyl)-essigsaeure
- (ISOPROPYLSULFINYL)ACETIC ACID
- (isopropylsulfinyl)acetic acid(SALTDATA: FREE)
- DB-200434
- DTXSID70598146
- 137375-81-6
- AKOS010208963
- (Isopropylsulfinyl)aceticacid
- (Propane-2-sulfinyl)acetic acid
- SCHEMBL9324377
- 2-propan-2-ylsulfinylacetic Acid
-
- Inchi: 1S/C5H10O3S/c1-4(2)9(8)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)
- InChI Key: PUQXMHMJYYAKOM-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)(C(C)C)=O
Computed Properties
- Exact Mass: 150.03500
- Monoisotopic Mass: 150.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 73.58000
- LogP: 1.09380
2-propan-2-ylsulfinylacetic Acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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